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Compound of Interest

Compound Name: cBIMP

Cat. No.: B1201221

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

5,6-Dimethyl-1-(B-D-ribofuranosyl)benzimidazole-3',5'-cyclic monophosphate (5,6-DM-cBIMP)
is a cyclic nucleotide analog that functions as a membrane-permeant activator of
phosphodiesterase type Il (PDE2).[1][2][3] Its ability to selectively activate PDE2 makes it a
valuable tool for studying the role of this enzyme in various signaling pathways. PDE2 is
involved in the regulation of cyclic adenosine monophosphate (CAMP) and cyclic guanosine
monophosphate (cGMP) levels, which are critical second messengers in numerous
physiological processes. Understanding the precise methodologies for dissolving and storing
5,6-DM-cBIMP is crucial for ensuring its stability and the reproducibility of experimental results.

Data Presentation

The following table summarizes the key quantitative data for the handling and storage of 5,6-
DM-cBIMP.
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Notes

Parameter Value/lRecommendation
Molecular Formula C14H18N306P
Molecular Weight 371.29 g/mol

Use the exact molecular
weight from the product
datasheet for accurate molarity

calculations.

Recommended Solvent

Dimethyl sulfoxide (DMSO) or

sterile water

DMSO allows for higher

concentration stock solutions.

[1](21[4]

Stock Solution Concentration

1-10 mM

A 10 mM stock solution is

commonly used.[1][2][4]

Storage of Solid Compound

-20°C

Long-term storage.

Storage of Stock Solution

-20°C or -70°C

Aliquot to avoid repeated

freeze-thaw cycles.[1][2][4]

Shipping Condition

Room temperature

The compound is stable for
short periods at ambient

temperature.[2]

Experimental Protocol: Preparation of 5,6-DM-cBIMP

Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of 5,6-DM-cBIMP.

Materials:

5,6-DM-cBIMP powder

Anhydrous Dimethyl sulfoxide (DMSO), sterile
Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
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» \ortex mixer
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Equilibration: Before opening, allow the vial of 5,6-DM-cBIMP to equilibrate to room
temperature for 15-20 minutes. This prevents moisture condensation on the powder.

o Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For
example, to prepare 1 mL of a 10 mM stock solution from 5,6-DM-cBIMP with a molecular
weight of 371.29 g/mol , you would dissolve 3.71 mg of the compound in 1 mL of DMSO.

» Dissolution: Carefully add the calculated volume of sterile DMSO to the vial containing the
5,6-DM-cBIMP powder.

o Mixing: Tightly cap the vial and vortex for 1-2 minutes until the powder is completely
dissolved. Visually inspect the solution to ensure no particulates are present.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1][2][4]

o Storage: Store the aliquots of the stock solution at -20°C or -70°C for long-term storage.[1][2]

[4]

Mandatory Visualization

Workflow for Preparing 5,6-DM-cBIMP Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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